Cas no 1315372-83-8 (2-[5-(2,4-Difluoro-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid)

• Product Name: 2-[5-(2,4-Difluoro-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid
• CAS No: 1315372-83-8
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• CID: 5158885
• Update Time: 2025-06-14

2-[5-(2,4-Difluoro-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-(2,4-Difluorophenyl)furan-2-yl)cyclopropanecarboxylicacid
• 2-(5-(2,4-Difluorophenyl)furan-2-yl)cyclopropanecarboxylic acid
• 2-[5-(2,4-Difluoro-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid

• Inchi： 1S/C14H10F2O3/c15-7-1-2-8(11(16)5-7)12-3-4-13(19-12)9-6-10(9)14(17)18/h1-5,9-10H,6H2,(H,17,18)
• InChI Key： YPYOXQBMIWTSEQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CC=C(C2CC2C(=O)O)O1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4

Additional information on 2-[5-(2,4-Difluoro-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid

Comprehensive Overview of 2-[5-(2,4-Difluoro-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid (CAS No. 1315372-83-8)

The compound 2-[5-(2,4-Difluoro-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid (CAS No. 1315372-83-8) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its distinctive combination of a cyclopropane ring, furan moiety, and difluorophenyl group makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of 2,4-difluorophenyl in this molecule aligns with current trends in medicinal chemistry, where fluorine substitution is leveraged to improve drug-like properties. This compound’s carboxylic acid functionality further enhances its utility as a building block for amide or ester derivatives, which are prevalent in FDA-approved drugs.

From an SEO perspective, queries such as "2-[5-(2,4-Difluoro-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid uses" or "CAS 1315372-83-8 suppliers" reflect growing commercial interest. Laboratories and manufacturers seek this compound for its role in developing small-molecule inhibitors and agrochemical intermediates. Its relevance to cancer research and anti-inflammatory agents also aligns with trending topics in biomedical sciences.

The synthesis of 2-[5-(2,4-Difluoro-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid typically involves multi-step organic reactions, including cross-coupling and cyclopropanation strategies. Advanced techniques like HPLC purification ensure high purity, meeting the stringent requirements of preclinical studies. Analytical data (e.g., NMR, LC-MS) are critical for quality control, as emphasized in recent publications.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s low ecotoxicity profile makes it suitable for sustainable chemistry initiatives, a hot topic in 2024. Researchers are exploring green synthesis methods to reduce waste and energy consumption during production.

In summary, 2-[5-(2,4-Difluoro-phenyl)-furan-2-yl]-cyclopropanecarboxylic acid (CAS No. 1315372-83-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in drug design, coupled with industry demand for fluorinated building blocks, positions it as a compound of enduring scientific and commercial value.